18-Methyl Ethynyl Estradiol
18-Methyl Ethynyl Estradiol
Brand Name:
Vulcanchem
CAS No.:
14012-72-7
VCID:
VC0121804
InChI:
InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,6,8,13,17-19,22-23H,3,5,7,9-12H2,1H3/t17-,18-,19+,20+,21+/m1/s1
SMILES:
CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
18-Methyl Ethynyl Estradiol
CAS No.: 14012-72-7
Reference Standards
VCID: VC0121804
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
| CAS No. | 14012-72-7 |
|---|---|
| Product Name | 18-Methyl Ethynyl Estradiol |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,6,8,13,17-19,22-23H,3,5,7,9-12H2,1H3/t17-,18-,19+,20+,21+/m1/s1 |
| Standard InChIKey | VDKWHNVDYOVIIX-MJCUULBUSA-N |
| Isomeric SMILES | CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)O |
| SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Synonyms | (17α)-13-Ethyl-18,19-dinorpregna-1,3,5(10)-trien-20-yne-3,17-diol; 13-Ethyl-17α-ethynylgona-1,3,5(10)-triene-3,17β-diol; |
| PubChem Compound | 21114735 |
| Last Modified | Nov 11 2021 |
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